Tin(2+);dichloride;dihydrate Tin(2+);dichloride;dihydrate Stannous chloride, solid appears as crystalline mass or flaky solid with a fatty appearance. Density 3.95 g / cm3. Melting point 247 °C. Burns, but may be difficult to ignite. Toxic by ingestion. Irritates skin and eyes. Used in the manufacture of dyes, pharmaceuticals and as a tanning agent.
Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
Tin(II) chloride (SnCl2) is a food additive (antioxidant) e.g. for colour retention in canned vegetables such as asparagus.
See also: Stannous cation (has active moiety).
Brand Name: Vulcanchem
CAS No.: 10025-69-1
VCID: VC21250678
InChI: InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2
SMILES: O.O.[Cl-].[Cl-].[Sn+2]
Molecular Formula: Cl2Sn
SnCl2
Molecular Weight: 189.61 g/mol

Tin(2+);dichloride;dihydrate

CAS No.: 10025-69-1

Cat. No.: VC21250678

Molecular Formula: Cl2Sn
SnCl2

Molecular Weight: 189.61 g/mol

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Tin(2+);dichloride;dihydrate - 10025-69-1

Specification

Description Stannous chloride, solid appears as crystalline mass or flaky solid with a fatty appearance. Density 3.95 g / cm3. Melting point 247 °C. Burns, but may be difficult to ignite. Toxic by ingestion. Irritates skin and eyes. Used in the manufacture of dyes, pharmaceuticals and as a tanning agent.
Stannous chloride is used as a source of tin in radiopharmaceutical kits. Tin reduces technetium-99m, the active radiological agent, allowing it to form a complex with phosphate-containing moeities. These complexes localize primarily in bone (40-50%) and infracted myocardium (0.01-0.02%/g of tissue) allowing for imaging of areas of altered osteogenesis or necrotic heart tissue.
Tin(II) chloride (SnCl2) is a food additive (antioxidant) e.g. for colour retention in canned vegetables such as asparagus.
See also: Stannous cation (has active moiety).
CAS No. 10025-69-1
Molecular Formula Cl2Sn
SnCl2
Molecular Weight 189.61 g/mol
IUPAC Name dichlorotin
Standard InChI InChI=1S/2ClH.Sn/h2*1H;/q;;+2/p-2
Standard InChI Key AXZWODMDQAVCJE-UHFFFAOYSA-L
Impurities Absorbs oxygen from air and forms insol oxychloride /dihydrate/
SMILES O.O.[Cl-].[Cl-].[Sn+2]
Canonical SMILES Cl[Sn]Cl
Boiling Point 1206 °F at 760 mmHg (NTP, 1992)
623 °C
Colorform White, ortho rhombic crystals
Orthorhombic crystalline mass or flakes; fatty appearance
Melting Point 475 °F (NTP, 1992)
246 °C
246.8 °C

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